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Compound of Interest

Compound Name: 2,5-Dichlorobenzoic acid

Cat. No.: B146593

For Immediate Reference: Key Safety and Handling Information

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of 2,5-Dichlorobenzoic acid (CAS No. 50-79-
3). Adherence to these protocols is critical to ensure personal safety and maintain a secure
laboratory environment. This compound is classified as a skin, eye, and respiratory irritant,
necessitating careful handling and the use of appropriate personal protective equipment (PPE).

Hazard Identification and Personal Protective
Equipment

2,5-Dichlorobenzoic acid presents several potential health hazards upon exposure. It is
crucial to be aware of these risks and to use the appropriate personal protective equipment
(PPE) to minimize exposure.

Summary of Hazards:
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Hazard Type

Description

GHS Classification

Skin Irritation

Causes skin irritation upon
contact.[1][2]

Skin Irritation (Category 2)[1]

Eye Irritation

Causes serious eye irritation.

[1](2]

Eye Irritation (Category 2)[1]

Respiratory Irritation

May cause respiratory irritation
if inhaled.[1][2]

Specific target organ toxicity —
single exposure (Category 3),

Respiratory system[1]

Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Standard

Eye and Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). A lab
coat or other protective
clothing should be worn to

prevent skin contact.[4][3]

Inspect gloves prior to use.

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator should be used
when engineering controls are
insufficient or when handling

large quantities.[2][4][3]

Follow OSHA respirator
regulations in 29 CFR
1910.134.[4]

Quantitative Exposure Limits:

Occupational exposure limits such as Permissible Exposure Limits (PELSs) or Threshold Limit

Values (TLVs) for 2,5-Dichlorobenzoic acid have not been established by major regulatory

bodies.[5] In the absence of defined exposure limits, a conservative approach should be taken

to minimize any potential exposure.
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Glove Chemical Resistance:

Specific breakthrough times for various glove materials when handling 2,5-Dichlorobenzoic
acid are not readily available in public databases. It is recommended to use gloves made of a
material generally resistant to acidic and chlorinated compounds, such as nitrile or neoprene.
Always inspect gloves for any signs of degradation before and during use, and replace them
immediately if any damage is suspected. For prolonged or immersive contact, it is advisable to
consult the glove manufacturer's specific chemical resistance data.

Operational Plan for Safe Handling

A systematic approach to handling 2,5-Dichlorobenzoic acid is essential to prevent accidental
exposure and ensure a safe working environment.

Step-by-Step Handling Protocol:
o Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4][3]
o Ensure that an eyewash station and safety shower are readily accessible.[5]
o Remove all sources of ignition from the immediate area.[6]
» Donning Personal Protective Equipment (PPE):
o Put on all required PPE as specified in the table above before handling the chemical.
e Weighing and Transfer:
o Handle 2,5-Dichlorobenzoic acid as a solid powder.
o Use a spatula or other appropriate tool for transferring the powder.

o Avoid generating dust. If dust is generated, ensure adequate respiratory protection is
used.

o Close the container tightly when not in use.[4]
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e During the Experiment:
o Avoid contact with skin, eyes, and clothing.[4]
o Do not eat, drink, or smoke in the laboratory.
o Wash hands thoroughly after handling.[4]
e Post-Experiment:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.

o Properly label and store any unused 2,5-Dichlorobenzoic acid in a cool, dry, and well-
ventilated place, away from incompatible materials such as strong oxidizing agents.[4]

o Remove and dispose of PPE in the designated waste containers.

Disposal Plan

Proper disposal of 2,5-Dichlorobenzoic acid and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
+ Waste Segregation:

o Collect all solid waste, including unused 2,5-Dichlorobenzoic acid and contaminated
materials (e.g., weighing paper, gloves, absorbent pads), in a designated and clearly
labeled hazardous waste container.

o The container must be sealable and made of a material compatible with the chemical.
e Labeling:

o Label the hazardous waste container with the full chemical name ("2,5-Dichlorobenzoic
acid"), the associated hazards (e.g., "Irritant”), and the date of accumulation.

o Storage:
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o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal contractor.

o Do not dispose of 2,5-Dichlorobenzoic acid down the drain or in the regular trash.
Emergency Procedures: Spill Response
In the event of a spill, a prompt and coordinated response is hecessary to mitigate the risks.

Chemical Spill Response Workflow:

Click to download full resolution via product page

Caption: Workflow for responding to a 2,5-Dichlorobenzoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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